Cas no 1431962-74-1 ((4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride)

• Product Name: (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride
• CAS No: 1431962-74-1
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 4700017
• Update Time: 2025-08-04

(4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride
• AX8270968
• [4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzyl]amine hydrochloride

• Inchi： 1S/C12H15N3.ClH/c1-9-7-10(2)15(14-9)12-5-3-11(8-13)4-6-12;/h3-7H,8,13H2,1-2H3;1H
• InChI Key： LDSBYGUYJLNZAV-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C)=CC(C)=N1)C1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride

Compound CAS No. 1431962-74-1: (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine Hydrochloride

The compound with CAS No. 1431962-74-1, commonly referred to as (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride, is a highly specialized chemical entity with significant applications in the pharmaceutical and biotechnological industries. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent advancements in synthetic chemistry and pharmacology have further highlighted its importance in drug discovery and development.

Structural Insights and Synthesis

The molecular structure of (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride is characterized by a pyrazole ring substituted with two methyl groups at positions 3 and 5, which is further connected to a phenyl group via a methanamine linker. The hydrochloride salt form ensures stability and solubility, making it suitable for various biological assays and pharmacological studies.

Recent studies have focused on optimizing the synthesis of this compound, employing novel catalytic methods and green chemistry principles. Researchers have reported improved yields and reduced reaction times by utilizing palladium-catalyzed coupling reactions, which are pivotal for scaling up production in pharmaceutical settings.

Pharmacological Applications

The compound has demonstrated potential in several therapeutic areas, including oncology, neurodegenerative diseases, and inflammation. Its ability to modulate key cellular pathways makes it a promising candidate for drug development.

In oncology, (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride has shown selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancers. Preclinical studies suggest that it inhibits the proliferation of cancer cells by targeting specific kinases involved in cell cycle regulation.

Moreover, recent research has explored its neuroprotective effects in models of Alzheimer's disease. The compound exhibits potent anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines, thereby reducing neuroinflammation associated with neurodegenerative disorders.

Recent Research Findings

Recent breakthroughs in computational chemistry have enabled detailed molecular docking studies of (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride, providing insights into its binding affinity with target proteins. These studies have identified key residues responsible for its interaction with cellular receptors, paving the way for structure-based drug design.

A study published in *Nature Communications* highlighted the compound's ability to inhibit the activity of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. The findings underscore its potential as a lead compound for developing HDAC inhibitors with improved efficacy and reduced toxicity.

Additionally, researchers have investigated its pharmacokinetic properties using advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS). These studies reveal favorable bioavailability profiles, making it a viable candidate for oral drug delivery systems.

Future Prospects

The continued exploration of (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)methanamine hydrochloride holds immense promise for advancing therapeutic interventions across multiple disease areas. Collaborative efforts between academia and industry are expected to accelerate its progression through clinical trials.

Potential future directions include exploring combination therapies that leverage the compound's multi-target activity to enhance therapeutic outcomes while minimizing adverse effects. Furthermore, advancements in personalized medicine may enable tailored treatments based on individual genetic profiles.

In conclusion, (4-(3,5-Dimethyl-1H-pyrazol-1-yli)phenyl)methanamine hydrochloride stands as a testament to the power of innovative chemical synthesis and cutting-edge pharmacological research. Its journey from laboratory synthesis to potential clinical application exemplifies the dynamic interplay between science and medicine in addressing global health challenges.